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Cat. No.: B15615029 Get Quote

3-Methylglutaric Acid-d4: A Technical Guide for
Researchers
For Immediate Release

This technical guide provides an in-depth overview of 3-Methylglutaric acid-d4, a crucial tool

for researchers, scientists, and drug development professionals. This document outlines its

chemical properties, structure, and applications, with a focus on its use as an internal standard

in metabolic research.

Introduction to 3-Methylglutaric Acid-d4
3-Methylglutaric acid-d4 is the deuterated form of 3-Methylglutaric acid, a C6-dicarboxylic

organic acid.[1] In the field of metabolomics and clinical diagnostics, stable isotope-labeled

compounds like 3-Methylglutaric acid-d4 are indispensable for accurate quantification of their

unlabeled counterparts in biological matrices. The incorporation of deuterium atoms results in a

mass shift, allowing for its use as an internal standard in mass spectrometry-based assays,

without altering its chemical behavior significantly.

The unlabeled form, 3-Methylglutaric acid, is a key metabolite in the leucine catabolism

pathway.[2] Elevated levels of this acid in urine are a characteristic biomarker for certain inborn

errors of metabolism, including 3-methylglutaconic aciduria and deficiencies of 3-hydroxy-3-
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methylglutaryl-CoA lyase (HMGCL).[2][3][4] Therefore, the precise measurement of 3-

Methylglutaric acid is vital for the diagnosis and monitoring of these metabolic disorders.

Chemical Structure and Properties
The chemical structure of 3-Methylglutaric acid-d4 is characterized by a pentanedioic acid

backbone with a methyl group at the third carbon. The four deuterium atoms are located on the

carbon atoms adjacent to the carboxyl groups.

Chemical Structure:

Table 1: Chemical and Physical Properties

Property Value Reference

3-Methylglutaric acid-d4

CAS Number 1219798-68-1 [1]

Molecular Formula C6H6D4O4

Molecular Weight 150.17 g/mol

3-Methylglutaric acid

(unlabeled)

CAS Number 626-51-7 [5]

Molecular Formula C6H10O4 [5]

Molecular Weight 146.14 g/mol [6]

Melting Point 81-86 °C

Boiling Point 299.0 ± 13.0 °C at 760 mmHg

Density 1.2 ± 0.1 g/cm³

Solubility
Soluble in water, ethanol, and

DMSO
[2]

Signaling and Metabolic Pathways
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3-Methylglutaric acid is an important intermediate in two key metabolic contexts: the catabolism

of the branched-chain amino acid leucine and the "acetyl-CoA diversion pathway" associated

with mitochondrial dysfunction.

Leucine Catabolism Pathway
Under normal physiological conditions, 3-Methylglutaric acid is a downstream product of

leucine metabolism. Deficiencies in enzymes such as 3-methylglutaconyl-CoA hydratase can

lead to the accumulation of upstream metabolites, including 3-methylglutaconic acid and

subsequently 3-Methylglutaric acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Leucine α-Ketoisocaproate Isovaleryl-CoA 3-Methylcrotonyl-CoA 3-Methylglutaconyl-CoA

HMG-CoA

 3-Methylglutaconyl-
CoA hydratase

3-Methylglutaric Acid

 Accumulation in
 enzyme deficiency

Acetoacetate

Acetyl-CoA

Mitochondrial Dysfunction

Acetyl-CoA (excess)

Acetoacetyl-CoA Krebs Cycle (impaired)

HMG-CoA

+ Acetyl-CoA

3-Methylglutaconyl-CoA

3-Methylglutaric Acid

 

Biological Sample
(e.g., Urine, Plasma)

Spike with
3-Methylglutaric acid-d4

(Internal Standard)

Sample Preparation
(e.g., Protein Precipitation,

Dilution)

LC-MS/MS Analysis

Data Analysis
(Quantification)

Concentration of
3-Methylglutaric Acid

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15615029?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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